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Compound of Interest

Compound Name: JQKD82 dihydrochloride

Cat. No.: B10823712 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

JQKD82 dihydrochloride is a cell-permeable and selective inhibitor of lysine demethylase 5

(KDM5).[1] It is a valuable tool for research in areas such as multiple myeloma, where it has

been shown to increase H3K4me3 levels and suppress tumor growth.[1] Proper preparation of

a stock solution is the first critical step for accurate and reproducible experimental results. This

document provides a detailed protocol for the preparation of a JQKD82 dihydrochloride stock

solution in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference, the key quantitative data for JQKD82 dihydrochloride are summarized

in the table below.
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Parameter Value Reference

Molecular Weight 573.56 g/mol [1][2]

Formula C₂₇H₄₀N₄O₅·2HCl [1]

Solubility in DMSO Up to 50 mM [1]

Recommended Storage

Temperature (Powder)
-20°C [1][3]

Recommended Storage

Temperature (Stock Solution)

-20°C for short-term (1 month),

-80°C for long-term (6 months)
[4][5]

Purity ≥98% [1]

Experimental Protocol
This protocol details the materials required and the step-by-step procedure for preparing a

stock solution of JQKD82 dihydrochloride in DMSO.

1. Materials

JQKD82 dihydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

Always handle JQKD82 dihydrochloride in a well-ventilated area or a chemical fume hood.
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Wear appropriate PPE, including safety glasses, gloves, and a lab coat, to avoid skin and

eye contact.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling

the compound.

3. Stock Solution Preparation (Example for 10 mM Stock)

This protocol provides an example for preparing a 10 mM stock solution. The volumes can be

adjusted as needed based on the desired concentration and volume.

Step 1: Equilibrate JQKD82 Dihydrochloride to Room Temperature

Before opening, allow the vial of JQKD82 dihydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

can affect the stability of the compound.

Step 2: Weigh the JQKD82 Dihydrochloride Powder

On a calibrated analytical balance, carefully weigh the desired amount of JQKD82
dihydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 5.74 mg of the compound (see calculation below).

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 573.56 g/mol = 0.00574 g = 5.74 mg

Step 3: Dissolve in DMSO

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

JQKD82 dihydrochloride. For the example above, add 1 mL of DMSO.

Cap the vial tightly.

Step 4: Ensure Complete Dissolution
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Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, gentle warming

(e.g., in a 37°C water bath for a few minutes) and/or sonication can be used to aid

dissolution.[4]

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear.

Step 5: Aliquot and Store

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes.[6][7]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and your initials.

For short-term storage (up to 1 month), store the aliquots at -20°C.[4][5] For long-term

storage (up to 6 months), store at -80°C.[4][5]
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Caption: Mechanism of JQKD82 in inhibiting KDM5, leading to increased H3K4me3 and

suppression of MYC-driven transcription.
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Caption: Step-by-step workflow for the preparation of JQKD82 dihydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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